Cas no 1806976-41-9 (3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)-)

• Product Name: 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)-
• CAS No: 1806976-41-9
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• MDL: MFCD28721936
• CID: 5564872
• PubChem ID: 130935614
• Update Time: 2025-10-29

3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)-
• 6-amino-2-(difluoromethoxy)pyridine-3-carbonitril e

• MDL： MFCD28721936
• Inchi： 1S/C7H5F2N3O/c8-7(9)13-6-4(3-10)1-2-5(11)12-6/h1-2,7H,(H2,11,12)
• InChI Key： FBDARBSCEJIXSC-UHFFFAOYSA-N
• SMILES： C1(OC(F)F)=NC(N)=CC=C1C#N

Additional information on 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)-

Recent Advances in the Study of 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- (CAS: 1806976-41-9)

The compound 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- (CAS: 1806976-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- exhibits selective inhibition against specific kinase targets, with notable efficacy in reducing cell proliferation in certain cancer cell lines. These findings suggest its potential as a targeted therapy for kinase-driven malignancies.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have revealed favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Structural modifications and formulation strategies are currently under investigation to enhance its therapeutic index and reduce potential toxicity.

The synthesis of 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- has also been a focus of recent efforts. Novel synthetic routes have been developed to improve yield and purity, leveraging advanced catalytic methods and green chemistry principles. These advancements not only facilitate large-scale production but also enable the exploration of structural analogs to further refine the compound's biological activity.

Looking ahead, the compound's potential extends beyond oncology. Early-stage studies indicate possible applications in neurodegenerative diseases and autoimmune conditions, where kinase modulation could offer therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 3-Pyridinecarbonitrile, 6-amino-2-(difluoromethoxy)- (CAS: 1806976-41-9) represents a promising scaffold in drug discovery. Its multifaceted pharmacological profile and ongoing optimization efforts underscore its potential to address unmet medical needs. Continued research will be essential to fully elucidate its mechanisms and therapeutic applications.